4-Phenylphenyl chloroformate

• IUPAC Name: (4-phenylphenyl) carbonochloridate
• InChI: InChI=1S/C13H9ClO2/c14-13(15)16-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key: ISWLCQXWMQGGOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)Cl
• Molecular Formula: C13H9ClO2
• DSSTOX Substance ID: DTXSID50572989
• Molecular Weight: 232.66 g/mol
• CAS RN: 3185-73-7

Description

4-Phenylphenyl chloroformate is a useful research chemical. It is formally an ester of chloroformic acid. The chemical formula is C13H9ClO2 and it has a molecular weight of 232.66 g/mol.

Molecular Structure Analysis

The molecular structure of 4-Phenylphenyl chloroformate consists of a chloroformate group attached to a phenyl group. The exact structure can be represented by the SMILES string: C1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)Cl.

Chemical Reactions Analysis

Chloroformates, including 4-Phenylphenyl chloroformate, can react with amines to form carbamates, with alcohols to form carbonate esters, and with carboxylic acids to form mixed anhydrides. They are also used in the chemical modification of synthetic opioids.

Safety and Hazards

4-Phenylphenyl chloroformate is considered hazardous. It is toxic by ingestion, inhalation, and skin absorption. It is very irritating to skin and eyes. Contact with water liberates toxic gas.

Synthesis routes and methods I

Procedure details

2.00 g (11.75 mmol) of [1,1′-biphenyl]-4-ol in suspension in 50 ml of dichloromethane are introduced into a 50-ml three-necked flask, 0.47 g (11.75 mmol) of 60% sodium hydride in mineral oil is added portionwise, and the solvent is evaporated off under reduced pressure. A white solid is obtained which is added over 1 h to 6.84 ml (12.92 mmol) of a 20% solution of phosgene in toluene at 30° C. and left in contact for 3 h.

Synthesis routes and methods II

Procedure details

4-Hydroxybiphenyl (2.62 g, 15.4 mmol) in absolute toluene/diethyl ether (60/30 mL) was added dropwise in the space of 30 minutes, with ice cooling, to a solution of phosgene (1.98 g, 20 mmol) in absolute toluene (20 mL). Then, at −3° C., N,N-dimethylaniline (1.86 g, 1.95 mL, 15.4 mmol) in absolute toluene (10 mL) was added dropwise and it was stirred overnight, while slowly warming to room temperature. After cooling to 0° C. again, water (30 mL) was slowly added dropwise, then the organic phase was washed with 0.1N HCl, 0.1N NaOH and water (each 2×100 mL), dried over sodium sulphate and concentrated under vacuum.